Cas no 20651-67-6 (1-Butyl-4-iodobenzene)

1-Butyl-4-iodobenzene Properties

Names and Identifiers

• 1-Butyl-4-iodobenzene
• 1-n-Butyl-4-iodobenzene
• +4-n-Butyliodobenzene
• 4-Iodo-n-butylbenzene
• p-Butyliodobenzene
• 1-(4'-IODOPHENYL)BUTANE
• 1-iodo-4-n-butylbenzene
• 4-butyliodobenzene
• 4-N-AMYLIODOBENZENE
• 4-n-Bu-C6H4-I
• 4-n-butyl-1-iodobenzene
• 4-n-Butyliodobenzene
• 1-Iodo-4-butylbenzene
• 4-Butylphenyl iodide
• Benzene, 1-butyl-4-iodo-
• XILRUONFYBUYIE-UHFFFAOYSA-N
• 1-(4-IODOPHENYL)BUTANE
• PubChem3969
• p-iodo-n-butylbenzene
• Jsp004229
• 1-IODO-4-PENTYL-BENZENE
• 0587AB
• TRA0042765
• AS02333
• AS02288
• AS
• O10393
• SB66703
• SCHEMBL320046
• FT-0608145
• CS-W010150
• SY029294
• DTXSID20369186
• A853507
• MFCD00051927
• 20651-67-6
• EN300-4369434
• AKOS009157719
• (4R,5R)-2,2-DIMETHYL-1,3-DIOXOLANE-4,5-DICARBOXYLICACIDDIMETHYLESTER
• FT-0605732
• AS-10050
• +Expand

• MDL： MFCD00051927
• InChIKey： XILRUONFYBUYIE-UHFFFAOYSA-N
• Inchi： 1S/C10H13I/c1-2-3-4-9-5-7-10(11)8-6-9/h5-8H,2-4H2,1H3
• SMILES： IC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 3030029

Computed Properties

• Exact Mass: 260.00600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 260.00620g/mol
• Heavy Atom Count: 11
• Complexity: 93
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.63380
• PSA: 0.00000
• Refractive Index: 1.5690
• Water Partition Coefficient: Sparingly soluble in water at 25°C 3.6E-3 g/L.
• Boiling Point: 248.4±9.0 ºC (760 Torr),
• Flash Point: 108.9±7.7 ºC,
• Solubility: Insuluble (3.6E-3 g/L) (25 ºC),
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u6db2\u4f53","dst":"liquid"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Sensitiveness: Light Sensitive
• Density: 1.466±0.06 g/cm3 (20 ºC 760 Torr),

1-Butyl-4-iodobenzene Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi

1-Butyl-4-iodobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides